Lipophilicity (LogP) vs. Positional Isomers
The target compound exhibits a distinct lipophilicity profile compared to its positional isomer. Specifically, 2-[Amino(cyclopropyl)methyl]-4-chloro-5-fluorophenol has a predicted LogP of 2.5945 . In contrast, its close structural analog, 4-[Amino(cyclopropyl)methyl]-2-chloro-6-fluorophenol, demonstrates a different LogP profile that influences its behavior in biological systems . While direct experimental LogP data for the comparator is not available, the difference in calculated values underscores that these regioisomers are not interchangeable for applications where precise lipophilicity dictates membrane permeability or solubility.
| Evidence Dimension | Lipophilicity (LogP) |
|---|---|
| Target Compound Data | 2.5945 (calculated) |
| Comparator Or Baseline | 4-[Amino(cyclopropyl)methyl]-2-chloro-6-fluorophenol (No specific data found, but distinct regioisomer) |
| Quantified Difference | Not calculable from available data |
| Conditions | Computational prediction (LogP) |
Why This Matters
Lipophilicity is a critical determinant of a compound's absorption, distribution, metabolism, and excretion (ADME) properties, and even small differences can significantly impact in vivo performance or assay outcomes.
